N-(4-bromo-2-fluorophenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide

• IUPAC Name: N-(4-bromo-2-fluorophenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide
• InChI: InChI=1S/C20H13BrF2N4O3/c1-26-9-13(18(28)24-15-7-2-10(21)8-14(15)23)16-17(26)19(29)27(20(30)25-16)12-5-3-11(22)4-6-12/h2-9H,1H3,(H,24,28)(H,25,30)
• InChI Key: JZKAVMIHCHCHOT-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C(=O)N(C(=O)N2)C3=CC=C(C=C3)F)C(=O)NC4=C(C=C(C=C4)Br)F
• Molecular Formula: C20H13BrF2N4O3
• Molecular Weight: 475.2 g/mol

Description

N-(4-bromo-2-fluorophenyl)-3-(4-fluorophenyl)-5-methyl-2,4-dioxo-2,3,4,5-tetrahydro-1H-pyrrolo[3,2-d]pyrimidine-7-carboxamide is a useful research compound. Its molecular formula is C20H13BrF2N4O3 and its molecular weight is 475.25. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Tyrosine Kinase Inhibitors

Compounds similar to the one have been studied extensively as inhibitors of tyrosine kinase activity. Tyrosine kinases are enzymes that catalyze the transfer of a phosphate group from ATP to a tyrosine residue in a protein. This activity is a crucial part of many cellular processes, including the signaling pathways that regulate cell division, survival, and migration. Inhibitors targeting the epidermal growth factor receptor (EGFR) tyrosine kinase, for example, have shown potent activity by competitively binding at the ATP site of these enzymes. Such inhibitors have potential applications in cancer therapy, as they can block the proliferation signals in tumor cells (Rewcastle et al., 1998).

Antiproliferative and Antiviral Agents

Derivatives of pyrrolopyrimidine have been synthesized and evaluated for their antiproliferative and antiviral properties. These compounds are structurally related to nucleoside antibiotics like toyocamycin and sangivamycin, which have been prepared and tested for their biological activity against various viral infections and cancer cell lines. The modifications in the pyrrolopyrimidine core structure can significantly affect their biological activity, offering a pathway to developing new therapeutic agents (Swayze et al., 1992).